Cas no 16750-65-5 (alpha,alpha-Di-T-butyl-O-methoxybenzyl alcohol)

• Product Name: alpha,alpha-Di-T-butyl-O-methoxybenzyl alcohol
• CAS No: 16750-65-5
• MF: C₁₆H₂₆O₂
• MW: 250.3764
• CID: 4759902
• Update Time: 2021-03-05

alpha,alpha-Di-T-butyl-O-methoxybenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• alpha,alpha-Di-tert-butyl-2-methoxybenzenemethanol
• .alpha.,.alpha.-Di-T-butyl-O-methoxybenzyl alcohol
• 3-(2-Methoxyphenyl)-2,2,4,4-tetramethyl-3-pentanol #
• alpha,alpha-Di-T-butyl-O-methoxybenzyl alcohol

• Inchi： 1S/C16H26O2/c1-14(2,3)16(17,15(4,5)6)12-10-8-9-11-13(12)18-7/h8-11,17H,1-7H3
• InChI Key： QCMYOQOWTUODQF-UHFFFAOYSA-N
• SMILES： O([H])C(C1=C([H])C([H])=C([H])C([H])=C1OC([H])([H])[H])(C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])C(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 256
• XLogP3: 4.3
• Topological Polar Surface Area: 29.5